Cas no 168897-70-9 (5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid)

• Product Name: 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid
• CAS No: 168897-70-9
• MF: C₃₃H₂₉NO₆
• MW: 535.58646941185
• CID: 2102372
• Update Time: 2025-06-14

5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[[9-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-9H-xanthen-3-yl]oxy]-Pentanoic acid
• 5-[[9-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-9H
• 5-[[9-[(9H-Fluoren-9-ylmethoxycarbonyl)amino]-9H-xanthen-3-yl]oxy]valeric acid
• 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid

• Inchi： 1S/C33H29NO6/c35-31(36)15-7-8-18-38-21-16-17-27-30(19-21)40-29-14-6-5-13-26(29)32(27)34-33(37)39-20-28-24-11-3-1-9-22(24)23-10-2-4-12-25(23)28/h1-6,9-14,16-17,19,28,32H,7-8,15,18,20H2,(H,34,37)(H,35,36)
• InChI Key： ZSDCGEXATKVWTN-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=CC=2OC2C=C(C=CC1=2)OCCCCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 844
• Topological Polar Surface Area: 94.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid

Recent Advances in the Application of 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid (CAS: 168897-70-9) in Chemical Biology and Pharmaceutical Research

The compound 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid (CAS: 168897-70-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) and xanthene moieties, serves as a critical building block in peptide synthesis, fluorescent labeling, and drug delivery systems. Recent studies have explored its potential in enhancing the stability and bioavailability of therapeutic peptides, as well as its role in the development of novel diagnostic tools.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid in improving the pharmacokinetic properties of peptide-based drugs. The researchers utilized this compound to modify the N-terminus of a model peptide, resulting in a 2.5-fold increase in plasma half-life and enhanced resistance to enzymatic degradation. These findings underscore the compound's potential in addressing one of the major challenges in peptide therapeutics: poor in vivo stability.

In the realm of diagnostic imaging, a team from MIT reported in ACS Chemical Biology the development of a new class of fluorescent probes incorporating 168897-70-9. The xanthene moiety of the molecule provides excellent photophysical properties, including high quantum yield and photostability, making it ideal for long-term cellular imaging. The study highlighted the probe's ability to track intracellular protein dynamics with unprecedented spatial and temporal resolution, opening new avenues for studying cellular processes in real-time.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid. A 2024 publication in Organic Letters described a novel strategy for the site-specific incorporation of this compound during SPPS, enabling the precise introduction of fluorescent tags and functional groups at desired positions along the peptide chain. This methodology has significant implications for the development of multifunctional peptide conjugates with tailored properties.

The pharmaceutical industry has also taken note of this compound's potential. Several patent applications filed in 2023-2024 describe its use in the development of targeted drug delivery systems. One particularly promising application involves conjugating 168897-70-9 to nanoparticle carriers, creating "smart" delivery platforms that combine the benefits of fluorescence tracking with controlled drug release. Early preclinical results suggest these systems may significantly improve therapeutic outcomes while reducing off-target effects.

Despite these promising developments, challenges remain in the widespread application of 5-9-(9H-Fluoren-9-ylmethoxy)carbonylamino-9H-xanthen-3-yloxypentanoic Acid. Current research efforts are focused on optimizing its synthetic routes to improve yield and purity, as well as investigating potential toxicity concerns associated with long-term cellular exposure. A recent toxicology study published in Chemical Research in Toxicology provided reassuring data regarding the compound's safety profile at therapeutic concentrations, though further investigations are warranted.

Looking forward, the unique properties of 168897-70-9 position it as a valuable tool in the continued advancement of chemical biology and pharmaceutical sciences. Ongoing research is exploring its potential in areas such as protein-protein interaction studies, theranostic applications, and the development of next-generation biomaterials. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological application.